Ethyl 3-amino-4-(trifluoromethyl)benzoate

• Molecular Formula: C10H10F3NO2
• Molecular Weight: 233.19 g/mol
• IUPAC Name: ethyl 3-amino-4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C10H10F3NO2/c1-2-16-9(15)6-3-4-7(8(14)5-6)10(11,12)13/h3-5H,2,14H2,1H3
• InChI Key: YNNQZTINJDSFGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)C(F)(F)F)N

Description

Ethyl 3-amino-4-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C10H10F3NO2 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 395 mg (1.50 mmol) of ethyl 3-nitro-4-(trifluoromethyl)benzoate (from Step C), 20 mg of platinum oxide, and 6 mL of ethanol was shaken with hydrogen at 3-4 atm. for a few hours, by which time the reaction was essentially complete. The catalyst was removed by filtration, and the filtrate was concentrated to dryness. The residue was chromatographed on silica gel (elution with 25:1 hexane-EtOAc) to afford a 77% yield of the title compound as a pale yellow, gummy foam; TLC in 4:1 hexane-EtOAc; mass spectrum (EI) m/e 233 (M+). 200 MHz 1H NMR (CD3OD) δ1.36 (t, J=7.1 Hz, 3H), 4.33 (q, J=7.1 Hz, 2H), 7.26 (d, J=8 Hz, 1H), 7.44 (d, J=8 Hz, 1H) overlapping 7.47 (s, 1H).

Synthesis routes and methods II

Procedure details

Ethyl 3-nitro-4-(trifluoromethyl)benzoate (11.58 g, 44 mmol) was taken up in EtOH (150 ml) and vacuum purged. Then, under a nitrogen atmosphere, Pd/C (1.15 g) was added. The mixture was stirred at RT overnight under a hydrogen atmosphere using a balloon. The reaction was filtered through a pad of celite and the filtrate reduced under reduced pressure to give ethyl 3-amino-4-(trifluoromethyl)benzoate a white solid.

Synthesis routes and methods III

Procedure details

To a solution containing 5.62 g. of anhydrous p-toluenesulfonic acid pre-dissolved in 100 ml. of anhydrous ethanol and 500 ml. of benzene is added 6.1 g. of 2-amino-α,α,α-trifluoro-p-toluic acid. The solution is refluxed under an extractor containing a thimble of anhydrous magnesium sulfate for 11 days with periodic replacement of the drying agent. The resultant solution is then cooled, neutralized with 2 N sodium hydroxide and the organic layer is separated, washed with 2 N sodium hydroxide, and then with brine. After drying the organic solution over anhydrous magnesium sulfate, the solvents are removed on a rotary evaporator and the resulting crystals are dried to yield 2-amino-α,α,α-trifluoro-p-toluic acid ethyl ester (4-trifluoromethylanthranilic acid ethyl ester), m.p. 38°-39° C.